Cas no 85118-69-0 (2,6,7-Trioxa-4-aza-1-phosphabicyclo[2.2.2]octane)

• Product Name: 2,6,7-Trioxa-4-aza-1-phosphabicyclo[2.2.2]octane
• CAS No: 85118-69-0
• MF: C₃H₆NO₃P
• MW: 135.058401584625
• CID: 665210
• PubChem ID: 71414358
• Update Time: 2025-04-19

2,6,7-Trioxa-4-aza-1-phosphabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

• 2,6,7-Trioxa-4-aza-1-phosphabicyclo[2.2.2]octane
• 3,5,8-trioxa-1-aza-4-phosphabicyclo[2.2.2]octane

• Inchi： 1S/C3H6NO3P/c1-4-2-6-8(5-1)7-3-4/h1-3H2
• InChI Key： IFXIRXLFKLHQQU-UHFFFAOYSA-N
• SMILES： P12OCN(CO1)CO2

Computed Properties

• Exact Mass: 135.00853005g/mol
• Monoisotopic Mass: 135.00853005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 81.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 30.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Trialkylphosphites